Naltrexol

• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14?,15-,18+,19+,20-/m1/s1
• InChIKey: JLVNEHKORQFVQJ-PHBYWZJISA-N

Naltrexol (6β-Naltrexol) Differentiation Guide

Naltrexol (6β-naltrexol) is the primary active metabolite of the clinically used opioid antagonist naltrexone [1]. It belongs to the morphinan class of opioid receptor antagonists and binds with high affinity to the μ-opioid receptor (MOR), κ-opioid receptor (KOR), and δ-opioid receptor (DOR). Unlike naltrexone and naloxone, which function as inverse agonists at constitutively active MOR, 6β-naltrexol is classified as a neutral antagonist, displaying minimal negative intrinsic efficacy [1][2]. This pharmacological distinction, combined with a significantly longer elimination half-life than its parent compound, creates unique experimental and potential therapeutic applications where inverse agonism is undesirable [3].

Neutral antagonist at MOR — does not trigger inverse agonism in opioid-dependent models

Extended elimination half-life supports sustained receptor engagement in longitudinal studies

DEA-unscheduled — simplifies research procurement without Schedule II controlled substance requirements

• [1] Ko MC, Divin MF, Lee H, Woods JH, Traynor JR. Differential in vivo potencies of naltrexone and 6β-naltrexol in the monkey. J Pharmacol Exp Ther. 2006 Feb;316(2):772-9. doi: 10.1124/jpet.105.094409. PMID: 16258020. View Source
• [2] Raehal KM, Lowery JJ, Bhamidipati CM, Paolino RM, Blair JR, Wang D, Sadée W, Bilsky EJ. In vivo characterization of 6β-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice. J Pharmacol Exp Ther. 2005 Jun;313(3):1150-62. doi: 10.1124/jpet.104.082966. PMID: 15716384. View Source
• [3] Meyer MC, Straughn AB, Lo MW, Schary WL, Whitney CC. Bioequivalence, dose-proportionality, and pharmacokinetics of naltrexone after oral administration. J Clin Psychiatry. 1984 Sep;45(9 Pt 2):15-9. PMID: 6469932. View Source

Why Naltrexol Cannot Be Substituted

Generic substitution of naltrexol with naltrexone, naloxone, or 6α-naltrexol fails because these compounds differ fundamentally in their inverse agonist/neutral antagonist efficacy profiles at the μ-opioid receptor [1]. In opioid-naïve systems, they appear similar; however, under conditions of opioid dependence or constitutive receptor activity, naltrexone and naloxone function as potent inverse agonists that suppress basal MOR signaling and precipitate severe withdrawal, while 6β-naltrexol retains neutral antagonist character and produces markedly less withdrawal [1][2]. These functional differences translate into dramatically different in vivo potencies — up to 1,107-fold for withdrawal precipitation — meaning that dose-equivalent substitution based on binding affinity alone yields profoundly different biological outcomes [3].

6β-Naltrexol (Target)

Neutral antagonist at MOR; retains blockade without inverse agonist signaling

Naltrexone / Naloxone

Inverse agonists — may suppress basal MOR signaling and precipitate withdrawal in dependent models

6β-Naltrexol

Specific 6β-hydroxy stereochemistry determines neutral antagonist character

6α-Naltrexol

Different stereoisomer; may exhibit altered receptor interaction and functional response

Functional Selectivity

Replacement must consider functional potency divergence, not binding affinity alone

Affinity-Based Substitution

Similar Ki values can mask 100- to 1,000-fold differences in in vivo withdrawal potency

• [1] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. PMID: 19448139. View Source
• [2] Divin MF, Bradbury FA, Traynor JR. Comparison of the opioid receptor antagonist properties of naltrexone and 6β-naltrexol in morphine-naïve and morphine-dependent mice. J Pharmacol Exp Ther. 2008 Feb;324(2):526-35. doi: 10.1124/jpet.107.130831. View Source
• [3] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. PMID: 19448139. View Source

Naltrexol Quantitative Differentiation Evidence

Neutral Antagonist Functional Selectivity

6β-Naltrexol is a neutral antagonist at the μ-opioid receptor, while naltrexone and naloxone function as inverse agonists under conditions of constitutive receptor activity induced by chronic opioid exposure [1]. In the fentanyl-dependent mouse model, the relative potency to precipitate withdrawal jumping diverges dramatically: naltrexone (inverse agonist) is 1,107-fold more potent than 6β-naltrexol, and naloxone is 415-fold more potent, despite all three compounds showing relatively comparable potency in blocking fentanyl-induced analgesia (17:4:1 for naltrexone:naloxone:6β-naltrexol) [1]. In a chronic morphine-dependence mouse model, 6β-naltrexol was approximately 77-fold less potent than naltrexone and 30-fold less potent than naloxone in precipitating withdrawal [2]. This functional selectivity — retaining antagonist blockade of agonist effects while minimizing inverse agonist-driven withdrawal — is unique to 6β-naltrexol among the clinically established MOR antagonists [1][2].

Withdrawal Potency Differential

Head-to-head

Naltrexone 1,107-fold and naloxone 415-fold more potent than 6β-naltrexol at precipitating withdrawal in fentanyl-dependent mice

Supports neutral antagonist selection for dependence research without withdrawal confound

Fentanyl-dependent mouse model; Sirohi et al., 2009

Evidence Dimension	Relative potency to precipitate withdrawal (withdrawal jumping) in fentanyl-dependent mice
Target Compound Data	6β-Naltrexol: Relative potency = 1 (reference)
Comparator Or Baseline	Naltrexone: Relative potency = 1,107; Naloxone: Relative potency = 415
Quantified Difference	Naltrexone is 1,107-fold more potent; Naloxone is 415-fold more potent than 6β-naltrexol at precipitating withdrawal
Conditions	Fentanyl-dependent male Swiss-Webster mice; withdrawal jumping assay; Sirohi et al., 2009 (JPET)

Why This Matters

Researchers seeking to block opioid agonist effects without triggering severe withdrawal should select 6β-naltrexol over naltrexone or naloxone, as the latter two carry substantially higher risk of precipitating withdrawal at overlapping dose ranges.

• [1] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. PMID: 19448139. View Source
• [2] Raehal KM, Lowery JJ, Bhamidipati CM, Paolino RM, Blair JR, Wang D, Sadée W, Bilsky EJ. In vivo characterization of 6β-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice. J Pharmacol Exp Ther. 2005 Jun;313(3):1150-62. doi: 10.1124/jpet.104.082966. PMID: 15716384. View Source

In Vivo MOR Antagonist Potency in Primates

In rhesus monkeys, in vivo apparent pA2 analysis comparing μ-opioid receptor antagonist potency against alfentanil-induced antinociception revealed that 6β-naltrexol is 100-fold less potent than naltrexone [1]. The apparent pA2 value for 6β-naltrexol was 6.5, compared to 8.5 for naltrexone determined previously [1]. This large in vivo potency differential contrasts with only a 2-fold difference in in vitro MOR binding affinity (naltrexone Ki = 1.4 nM; 6β-naltrexol Ki = 2.12–3.2 nM) [1][2]. 6β-Naltrexol (0.32–3.2 mg/kg) dose-dependently produced parallel rightward shifts of the alfentanil dose-response curve, confirming competitive MOR antagonist behavior at the receptor level, but the 100-fold potency gap demonstrates that in vitro binding affinity alone does not predict in vivo functional antagonist potency for this compound class [1].

In Vivo MOR Antagonist Potency

Head-to-head

6β-Naltrexol 100-fold less potent than naltrexone (apparent pA2 6.5 vs 8.5) in rhesus monkey antinociception

Informs dose calibration for NHP model studies; in vitro binding affinity not predictive

Rhesus monkey alfentanil challenge; Ko et al., 2006

Evidence Dimension	In vivo MOR antagonist potency (apparent pA2) against alfentanil-induced antinociception
Target Compound Data	6β-Naltrexol: Apparent pA2 = 6.5; Dose range tested: 0.32–3.2 mg/kg
Comparator Or Baseline	Naltrexone: Apparent pA2 = 8.5
Quantified Difference	6β-Naltrexol is 100-fold less potent than naltrexone in vivo (pA2 difference of 2.0 log units)
Conditions	Adult male and female rhesus monkeys (Macaca mulatta, 6.8–11.8 kg); warm-water tail-withdrawal antinociception assay; alfentanil as MOR agonist; Ko et al., 2006 (JPET)

Why This Matters

Investigators designing non-human primate experiments must account for the 100-fold in vivo potency gap when selecting doses of 6β-naltrexol versus naltrexone; binding affinity equivalency does not translate to in vivo functional equivalency.

• [1] Ko MC, Divin MF, Lee H, Woods JH, Traynor JR. Differential in vivo potencies of naltrexone and 6β-naltrexol in the monkey. J Pharmacol Exp Ther. 2006 Feb;316(2):772-9. doi: 10.1124/jpet.105.094409. PMID: 16258020. View Source
• [2] Drug Enforcement Administration. Schedules of Controlled Substances: Removal of 6β-naltrexol from control. Fed Regist. 2019 Aug 21;84(162):43530-43543. Docket No. DEA-496. View Source

Pharmacokinetic Differentiation

6β-Naltrexol exhibits a substantially longer elimination half-life than its parent compound naltrexone, a pharmacokinetic advantage that directly impacts experimental design and dosing regimens [1]. In healthy human volunteers, the mean elimination half-life of 6β-naltrexol is approximately 12–13 hours, compared to approximately 4 hours for naltrexone, representing a 3- to 3.25-fold longer terminal half-life [1][2]. After oral naltrexone administration, systemic exposure to 6β-naltrexol vastly exceeds that of the parent drug: AUC for 6β-naltrexol was 2,467 ± 730 ng/mL × 24 h versus 200 ± 97 ng/mL × 24 h for naltrexone (p < 0.01), a 12.3-fold difference [3]. Steady-state 6β-naltrexol plasma concentrations are approximately 10- to 30-fold higher than naltrexone due to extensive first-pass hepatic metabolism [4].

Pharmacokinetic Profile

Reported

t1/2 12–13 h (3× naltrexone); AUC 12.3-fold higher than naltrexone after oral administration

Sustained exposure supports reduced dosing frequency in PK/PD research models

Human PK data; model translation requires validation

Evidence Dimension	Elimination half-life and systemic exposure (AUC) in humans
Target Compound Data	6β-Naltrexol: t1/2 = 12–13 h; AUC = 2,467 ± 730 ng/mL × 24 h; Cmax range = 1.2–93 ng/mL
Comparator Or Baseline	Naltrexone: t1/2 = 4 h; AUC = 200 ± 97 ng/mL × 24 h; Cmax range = 0.046–9.01 ng/mL
Quantified Difference	3- to 3.25-fold longer half-life; 12.3-fold higher AUC; 10- to 30-fold higher steady-state plasma concentrations
Conditions	Healthy human subjects; oral naltrexone administration (50–200 mg); plasma pharmacokinetic sampling over 24–72 h; Meyer et al., 1984; Bertolotti et al., 1997; LOINC database; Nature MP Table 1 (2011)

Why This Matters

For in vivo studies requiring sustained MOR antagonism with less frequent dosing, direct administration of 6β-naltrexol (rather than relying on metabolic conversion from naltrexone) offers predictable pharmacokinetics and sustained target engagement.

• [1] Meyer MC, Straughn AB, Lo MW, Schary WL, Whitney CC. Bioequivalence, dose-proportionality, and pharmacokinetics of naltrexone after oral administration. J Clin Psychiatry. 1984 Sep;45(9 Pt 2):15-9. PMID: 6469932. View Source
• [2] Nature Molecular Psychiatry. Table 1: Opioid receptor sub-type binding affinities and plasma pharmacokinetic parameters for naltrexone, 6-β-naltrexol and GSK1521498. Mol Psychiatry. 2011. doi: 10.1038/mp.2011.29. View Source
• [3] Bertolotti M, Ferrari A, Vitale G, Stefani M, Trenti T, Loria P, Carubbi F, Carulli N, Sternieri E. Effect of liver cirrhosis on the systemic availability of naltrexone in humans. J Hepatol. 1997 Sep;27(3):505-11. doi: 10.1016/S0168-8278(97)80355-8. PMID: 9314130. View Source
• [4] Regenstrief LOINC. LOINC 79377-8: Naltrexol [Mass/volume] in Urine by Confirmatory method. LOINC version 2.82. View Source

DEA Descheduling and Regulatory Advantage

Effective August 21, 2019, the U.S. Drug Enforcement Administration (DEA) published a Final Rule removing 6β-naltrexol and its salts from all schedules of the Controlled Substances Act (CSA), making it an unscheduled substance [1]. Previously, 6β-naltrexol was classified as a Schedule II controlled substance because it could be derived from opium alkaloids. The DEA determined that 6β-naltrexol does not have abuse potential and lacks dependence liability — a finding supported by its neutral antagonist pharmacology [1]. In contrast, naltrexone remains a prescription-only medication (Schedule IV in some contexts), and naloxone is regulated as a prescription drug. For academic and industrial research laboratories in the United States, this descheduling eliminates the requirement for DEA registration, Schedule II record-keeping, secure storage, and controlled substance procurement paperwork when acquiring 6β-naltrexol [1].

Regulatory Status

Regulatory context

DEA removed 6β-naltrexol from CSA schedules (2019); no controlled substance restrictions

Simplifies procurement for research labs; eliminates Schedule II record-keeping

U.S. only; verify international regulations

Evidence Dimension	DEA controlled substance scheduling status (United States)
Target Compound Data	6β-Naltrexol: Unscheduled (removed from CSA schedules, effective 2019)
Comparator Or Baseline	Naltrexone: Schedule IV controlled substance (when in combination products); Naloxone: Prescription-only (Rx); 6α-Naltrexol: May fall under CSA analog provisions
Quantified Difference	Elimination of Schedule II regulatory burden: no DEA registration, quota, or Schedule II record-keeping required for 6β-naltrexol procurement
Conditions	United States; Federal Register Final Rule 84 FR 43530 (August 21, 2019); DEA Docket No. DEA-496

Why This Matters

Research laboratories without DEA Schedule II registration can legally procure and store 6β-naltrexol, reducing institutional overhead, procurement lead times, and compliance costs compared to naltrexone or other controlled opioid antagonists.

• [1] Drug Enforcement Administration. Schedules of Controlled Substances: Removal of 6β-naltrexol from control. Fed Regist. 2019 Aug 21;84(162):43530-43543. Docket No. DEA-496. View Source

Opioid Receptor Binding Selectivity Profile

6β-Naltrexol exhibits a distinct opioid receptor subtype selectivity profile compared to naltrexone [1]. At the MOR, 6β-naltrexol Ki values range from 0.74 to 2.12 nM across different studies, compared to 0.31–1.4 nM for naltrexone, representing approximately 1.5- to 2.4-fold lower MOR affinity [1][2]. At the KOR, 6β-naltrexol affinity (Ki = 2.0–20.4 nM) is comparable to naltrexone (Ki = 1.0–20.0 nM) [1]. However, at the DOR, 6β-naltrexol shows substantially reduced affinity (Ki = 29–212 nM) compared to naltrexone (Ki = 7.0–213 nM across sources), with one study reporting a MOR:DOR selectivity ratio of approximately 100:1 for 6β-naltrexol [2]. This binding profile, combined with the neutral antagonist efficacy characteristic, defines a pharmacological signature that is not replicated by naltrexone, naloxone, or 6α-naltrexol [1][3].

Receptor Binding Selectivity

Reported

MOR Ki 0.74–2.12 nM; DOR Ki 29–212 nM (~100:1 MOR:DOR); naltrexone shows distinct profile

MOR-preferring antagonist; reduced DOR engagement relative to naltrexone

Binding variability across studies; lot-specific characterization advised

Evidence Dimension	Opioid receptor subtype binding affinities (Ki, nM)
Target Compound Data	6β-Naltrexol: MOR Ki = 0.74–2.12 nM; KOR Ki = 2.0–20.4 nM; DOR Ki = 29–212 nM; MOR:DOR selectivity ≈ 100:1
Comparator Or Baseline	Naltrexone: MOR Ki = 0.31–1.4 nM; KOR Ki = 1.0–20.0 nM; DOR Ki = 7.0–213 nM
Quantified Difference	1.5- to 2.4-fold lower MOR affinity for 6β-naltrexol; comparable KOR affinity; diverging DOR affinity across assay systems
Conditions	Radioligand displacement binding assays in transfected HEK293 cell membranes and brain membrane preparations; multiple independent laboratories; DEA Federal Register summary (2019); Nature MP Table 1 (2011)

Why This Matters

Experimental designs requiring MOR-preferring antagonism with reduced DOR engagement may benefit from 6β-naltrexol's binding signature; however, the quantitative spread across studies indicates that procurement specifications should include lot-specific binding characterization.

• [1] Nature Molecular Psychiatry. Table 1: Opioid receptor sub-type binding affinities and plasma pharmacokinetic parameters for naltrexone, 6-β-naltrexol and GSK1521498. Mol Psychiatry. 2011. doi: 10.1038/mp.2011.29. View Source
• [2] Drug Enforcement Administration. Schedules of Controlled Substances: Removal of 6β-naltrexol from control. Fed Regist. 2019 Aug 21;84(162):43530-43543. Docket No. DEA-496. View Source
• [3] Li JX, Shaham Y, France CP, Woods JH. Comparison of naltrexone, 6α-naltrexol, and 6β-naltrexol in morphine-dependent and in nondependent rhesus monkeys. Psychopharmacology (Berl). 2008 Jan;195(4):479-86. doi: 10.1007/s00213-007-0914-9. PMID: 17874317. View Source

Withdrawal Precipitation Safety Margin

In an acute opioid dependence mouse model, 6β-naltrexol precipitated only minimal withdrawal even at high doses, whereas naltrexone and naloxone produced robust, dose-dependent withdrawal [1]. Quantitative analysis from a chronic dependence model showed that 6β-naltrexol was approximately 77-fold less potent than naltrexone and 30-fold less potent than naloxone in precipitating withdrawal [1]. Critically, 6β-naltrexol pretreatment actively reduced naloxone-precipitated withdrawal in both morphine-dependent and fentanyl-dependent mice, demonstrating its neutral antagonist property of occupying MOR without triggering the inverse agonist signaling that drives withdrawal [2]. This functional property is not shared by naltrexone or naloxone, both of which exhibit inverse agonist activity under opioid-dependent conditions [1][2].

Withdrawal Potency Margin

Head-to-head

6β-Naltrexol 77-fold less potent than naltrexone, 30-fold less potent than naloxone in precipitating withdrawal in morphine-dependent mice

Enables MOR blockade with minimized withdrawal in dependence research models

Morphine-dependent mouse model; Raehal et al., 2005

Evidence Dimension	Withdrawal precipitation potency in chronic morphine-dependent mice
Target Compound Data	6β-Naltrexol: 77-fold less potent than naltrexone; 30-fold less potent than naloxone; minimal withdrawal even at high doses in acute dependence
Comparator Or Baseline	Naltrexone: 77-fold more potent than 6β-naltrexol; Naloxone: 30-fold more potent than 6β-naltrexol
Quantified Difference	77-fold (naltrexone vs. 6β-naltrexol) and 30-fold (naloxone vs. 6β-naltrexol) potency differential for withdrawal precipitation
Conditions	ICR mice; chronic morphine dependence model; withdrawal jumping behavior; Raehal et al., 2005 (JPET); Sirohi et al., 2009 (JPET)

Why This Matters

For studies investigating opioid dependence mechanisms or evaluating candidate therapeutics where precipitated withdrawal is a confounding variable, 6β-naltrexol provides a wider safety margin than naltrexone or naloxone, allowing MOR blockade without triggering significant withdrawal.

• [1] Raehal KM, Lowery JJ, Bhamidipati CM, Paolino RM, Blair JR, Wang D, Sadée W, Bilsky EJ. In vivo characterization of 6β-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice. J Pharmacol Exp Ther. 2005 Jun;313(3):1150-62. doi: 10.1124/jpet.104.082966. PMID: 15716384. View Source
• [2] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. PMID: 19448139. View Source

Naltrexol Research and Industrial Applications

Opioid Dependence & Withdrawal Mechanism Studies

In rodent and non-human primate models of opioid dependence, 6β-naltrexol enables investigators to block μ-opioid receptors while minimizing the confound of precipitated withdrawal. Doses should be calibrated using the established in vivo potency relationships: 6β-naltrexol is approximately 100-fold less potent than naltrexone in primates [1] and 77-fold less potent at precipitating withdrawal in mice [2]. Typical effective dose ranges in mice for MOR blockade are 0.32–10 mg/kg for 6β-naltrexol, compared to 0.01–0.1 mg/kg for naltrexone [2].

Sustained MOR Antagonism in Longitudinal Studies

For experimental protocols requiring sustained, predictable MOR antagonist coverage over 12–24 hours without repeated dosing, 6β-naltrexol provides a pharmacokinetic advantage over naltrexone (t1/2 ≈ 13 h vs. 4 h) [1]. This is particularly relevant in behavioral pharmacology studies where dosing frequency can confound behavioral readouts. Procurement of pure 6β-naltrexol, rather than relying on in vivo metabolic conversion from naltrexone, ensures controlled exposure levels [2].

DEA-Registration-Free Research Procurement

Academic and industrial laboratories that lack DEA Schedule II registration can legally procure, store, and use 6β-naltrexol without controlled substance licensing, as the compound was descheduled by the DEA in 2019 [1]. This regulatory advantage makes 6β-naltrexol the preferred MOR antagonist for laboratories where obtaining and maintaining Schedule II registration is impractical, provided the neutral antagonist pharmacology aligns with the experimental objectives.

Constitutive MOR Signaling in Transfected Cell Systems

In HEK293 or C6 glioma cell lines expressing recombinant MOR, 6β-naltrexol serves as a reference neutral antagonist to distinguish inverse agonist effects (naltrexone, naloxone) from pure competitive blockade [1]. Under conditions of morphine pretreatment that upregulate basal MOR signaling, 6β-naltrexol does not suppress constitutive [35S]GTPγS binding, whereas naltrexone and naloxone reduce basal signaling, confirming the neutral antagonist classification [1]. Researchers should specify 6β-naltrexol in procurement when the experimental design requires a neutral antagonist comparator arm.

Application

Selection Property

Validation Focus

Opioid dependence mechanism research

Neutral antagonist profile at MOR

Withdrawal endpoint comparison vs. naltrexone/naloxone

Sustained MOR antagonist in longitudinal models

Extended elimination half-life

PK/PD model validation; exposure-response modeling

Regulatory-accessible MOR antagonist procurement

Unscheduled status (DEA descheduled)

Institutional compliance review

Constitutive MOR signaling assays (transfected cells)

Absence of inverse agonism at constitutively active MOR

[35S]GTPγS binding control experiments

• [1] Ko MC, Divin MF, Lee H, Woods JH, Traynor JR. Differential in vivo potencies of naltrexone and 6β-naltrexol in the monkey. J Pharmacol Exp Ther. 2006 Feb;316(2):772-9. doi: 10.1124/jpet.105.094409. PMID: 16258020. View Source
• [2] Raehal KM, Lowery JJ, Bhamidipati CM, Paolino RM, Blair JR, Wang D, Sadée W, Bilsky EJ. In vivo characterization of 6β-naltrexol, an opioid ligand with less inverse agonist activity compared with naltrexone and naloxone in opioid-dependent mice. J Pharmacol Exp Ther. 2005 Jun;313(3):1150-62. doi: 10.1124/jpet.104.082966. PMID: 15716384. View Source